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Introduction
Nizatidine Amide, systematically known as N-[2-[[[2-[(dimethylamino)methyl]-4-

thiazolyl]methyl]thio]ethyl]-2-nitroacetamide, is recognized primarily as a process-related

impurity and degradation product of Nizatidine, a potent histamine H2-receptor antagonist.[1]

Designated as Nizatidine EP Impurity E, its presence in the final drug product is carefully

monitored to ensure the safety and efficacy of Nizatidine formulations.[1][2][3][4][5][6][7][8] This

technical guide provides an in-depth overview of the chemical properties, structure, postulated

synthesis, and analytical methodologies related to Nizatidine Amide.

Chemical Properties and Structure
Nizatidine Amide is structurally similar to its parent compound, Nizatidine, with the key

difference being the substitution of the N'-methyl-2-nitro-1,1-ethenediamine moiety with a 2-

nitroacetamide group. This structural modification results in the formation of an amide linkage.
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Quantitative experimental data for many physicochemical properties of Nizatidine Amide are

not readily available in public literature. However, key identifiers and some predicted properties

have been reported. Commercial suppliers of the Nizatidine EP Impurity E reference standard

indicate that detailed analytical data, including 1H NMR, Mass Spectrometry, and HPLC, are

provided with the compound.[3][9]

Property Value Source

IUPAC Name

N-[2-[[[2-

[(Dimethylamino)methyl]-4-

thiazolyl]methyl]thio]ethyl]-2-

nitroacetamide

[7]

Synonyms
Nizatidine EP Impurity E,

Nizatidine Amide
[1][3][5][6]

CAS Number 188666-11-7 [1][3][5][6]

Molecular Formula C₁₁H₁₈N₄O₃S₂ [1][3][5]

Molecular Weight 318.42 g/mol [1][3][5]

Appearance
Not publicly available (likely a

solid)

Melting Point Not publicly available

Boiling Point Not publicly available

Solubility Not publicly available

pKa Not publicly available

Postulated Synthesis
A specific, detailed experimental protocol for the synthesis of Nizatidine Amide is not

described in the available literature. However, a plausible synthetic route can be postulated

based on the known synthesis of Nizatidine and standard organic chemistry reactions for

amide formation.
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One potential pathway could involve the reaction of 4-[[(2-aminoethyl)thio]methyl]-N,N-

dimethyl-2-thiazolemethanamine, a key intermediate in Nizatidine synthesis, with a suitable

acylating agent such as nitroacetyl chloride or by employing a coupling reaction with nitroacetic

acid.

Reaction Scheme (Postulated):

Starting Material: 4-[[(2-aminoethyl)thio]methyl]-N,N-dimethyl-2-thiazolemethanamine

Reagent: Nitroacetic acid in the presence of a peptide coupling agent (e.g., DCC, EDC) or

conversion of nitroacetic acid to an activated species (e.g., acyl chloride).

Product: Nizatidine Amide

It is important to note that this is a theoretical pathway and would require experimental

optimization of reaction conditions, including solvent, temperature, and purification methods.

Analytical Methodologies
The analysis of Nizatidine and its impurities, including Nizatidine Amide, is crucial for quality

control in pharmaceutical manufacturing. High-Performance Liquid Chromatography (HPLC) is

the most widely used technique for this purpose.[10][11][12][13]

High-Performance Liquid Chromatography (HPLC)
Several stability-indicating HPLC methods have been developed for the separation and

quantification of Nizatidine and its related compounds.[11][12][13] These methods are designed

to be specific and sensitive enough to detect and quantify impurities at low levels.

Example HPLC Method for Nizatidine and Impurities:
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Parameter Condition

Column
C8 or C18 reverse-phase column (e.g., Thermo

Hypersil BDS-C8, 4.6 x 250 mm, 5 µm)

Mobile Phase

A mixture of an aqueous buffer (e.g., 0.05 M

phosphoric acid) and an organic modifier (e.g.,

acetonitrile) in varying proportions.[12] A

gradient elution may be employed for better

separation of all impurities.[13][14]

Flow Rate Typically 1.0 - 1.5 mL/min

Detection

UV detection at a wavelength where both

Nizatidine and its impurities have significant

absorbance (e.g., 240 nm or 320 nm).[11][12]

Column Temperature
Maintained at a constant temperature, for

example, 30°C.

Method Validation:

Any analytical method used for the quantification of impurities must be validated according to

ICH guidelines to ensure its accuracy, precision, specificity, linearity, and robustness.[11][14]

Mandatory Visualizations
Chemical Relationship Diagram
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Nizatidine Synthesis Nizatidine Amide Formation
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Caption: Chemical relationship between Nizatidine and Nizatidine Amide.

Analytical Workflow Diagram
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Caption: General workflow for the analysis of Nizatidine Amide impurity.
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Biological Activity
As Nizatidine Amide is classified as an impurity, there is no available information in the

scientific literature regarding its biological activity or potential signaling pathways. Its

toxicological profile would be a key consideration in setting acceptable limits in the final drug

product.

Conclusion
Nizatidine Amide is a critical quality attribute to monitor in the manufacturing of Nizatidine.

While comprehensive public data on its physicochemical properties are limited, its identity is

well-established as Nizatidine EP Impurity E. The analytical methods, particularly HPLC, are

well-documented for its separation and quantification. This guide provides a consolidated

overview of the existing knowledge on Nizatidine Amide to aid researchers and professionals

in drug development and quality control. Further research into its synthesis, purification, and

toxicological assessment is warranted for a more complete understanding of this impurity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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